Cas no 61959-39-5 (3-Oxo-2-pyrazin-2-ylpropanenitrile)

• Product Name: 3-Oxo-2-pyrazin-2-ylpropanenitrile
• CAS No: 61959-39-5
• MF: C₇H₅N₃O
• MW: 147.134100675583
• CID: 462348
• Update Time: 2023-08-03

3-Oxo-2-pyrazin-2-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• Pyrazineacetonitrile, a-formyl-
• 3-oxo-2-(pyrazin-2-yl)propanenitrile
• 2-Pyrazineacetonitrile, alpha-formyl-
• 3-Oxo-2-pyrazin-2-ylpropanenitrile

• Inchi： 1S/C7H5N3O/c8-3-6(5-11)7-4-9-1-2-10-7/h1-2,4-6H
• InChI Key： FJSGHQFVFIEEEM-UHFFFAOYSA-N
• SMILES： O=CC(C#N)C1C=NC=CN=1

Computed Properties

• Exact Mass: 147.043
• Monoisotopic Mass: 147.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6